Cas no 142449-87-4 (Theobroxide)

• Product Name: Theobroxide
• CAS No: 142449-87-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 219158
• Update Time: 2024-03-01

Theobroxide Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]hept-3-ene-2,5-diol,3-methyl-, (1S,2R,5S,6R)-
• (-)-Theobroxide
• 7-Oxabicyclo[4.1.0]hept-3-ene-2,5-diol,3-methyl-, [1S-(1a,2a,5a,6a)]-
• Theobroxide

• Inchi： 1S/C7H10O3/c1-3-2-4(8)6-7(10-6)5(3)9/h2,4-9H,1H3/t4-,5+,6+,7-/m0/s1
• InChI Key： OICXPDKRWDNGQZ-WNJXEPBRSA-N
• SMILES： O1[C@@H]2[C@H](C=C(C)[C@H]([C@H]12)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 53
• XLogP3: -1.087

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols